Cas no 2248306-87-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoate
• CAS No: 2248306-87-6
• MF: C₁₉H₁₄N₄O₄
• MW: 362.33886384964
• CID: 6335851
• PubChem ID: 165732138
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248306-87-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoate
• EN300-6521042

• Inchi： 1S/C19H14N4O4/c1-2-22-16(20-11-21-22)12-7-9-13(10-8-12)19(26)27-23-17(24)14-5-3-4-6-15(14)18(23)25/h3-11H,2H2,1H3
• InChI Key： KOTAWIQTIDKTKK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C1=NC=NN1CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 362.10150494g/mol
• Monoisotopic Mass: 362.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoate (CAS No. 2248306-87-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoate (CAS No. 2248306-87-6) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, combining an isoindole-1,3-dione core with a 1,2,4-triazole moiety, makes it a versatile intermediate for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoate has surged due to their role in developing small-molecule inhibitors and biocompatible materials. This compound's CAS No. 2248306-87-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its synthesis and characterization are often discussed in the context of green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly practices.

The isoindole-1,3-dione fragment in this compound is known for its electron-accepting properties, which are crucial in designing organic semiconductors and photovoltaic materials. Meanwhile, the 1,2,4-triazole group contributes to its bioactivity, making it a candidate for antimicrobial and anti-inflammatory applications. These dual functionalities position CAS No. 2248306-87-6 as a compound of interest for multidisciplinary research.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoate involves esterification and cyclization reactions, often catalyzed by transition metals or organocatalysts. Researchers are exploring microwave-assisted synthesis and flow chemistry to optimize its production, addressing the growing need for high-yield and low-waste methodologies. These advancements are particularly relevant to industries focused on scalable chemical production.

The compound's physicochemical properties, such as solubility and thermal stability, are critical for its application in drug formulation and material science. Recent studies have highlighted its potential in targeted drug delivery systems, where its aromaticity and hydrogen-bonding capacity play pivotal roles. Additionally, its fluorescence properties are being investigated for use in bioimaging and sensor development.

As the scientific community continues to explore CAS No. 2248306-87-6, its integration into high-throughput screening libraries and combinatorial chemistry platforms is expected to grow. The compound's structural modularity allows for derivatization, enabling the creation of tailored molecules for specific applications. This adaptability is particularly valuable in the context of personalized medicine and precision agriculture, where customized solutions are in high demand.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1-ethyl-1H-1,2,4-triazol-5-yl)benzoate (CAS No. 2248306-87-6) represents a compelling example of modern molecular design. Its multifaceted applications, from pharmaceuticals to advanced materials, underscore its importance in contemporary research. With ongoing innovations in synthetic chemistry and computational modeling, the potential of this compound is poised to expand further, addressing some of the most pressing challenges in science and technology.